4-(5-Bromo-2,4-dihydroxyphenyl)-4-oxobutanoic acid
Overview
Description
4-(5-Bromo-2,4-dihydroxyphenyl)-4-oxobutanoic acid , also known by other names such as 5-Bromo-2,4-dihydroxybenzoic acid and β-Resorcylic acid, 5-bromo- , is a chemical compound with the molecular formula C₇H₅BrO₄ . It falls within the class of benzoic acids and exhibits interesting properties due to its bromine substitution on the phenyl ring .
Synthesis Analysis
The synthesis of this compound involves the bromination of 2,4-dihydroxybenzoic acid (also known as resorcylic acid ) at the 5-position. The reaction typically proceeds under controlled conditions using bromine or a brominating agent. The resulting product is 4-(5-bromo-2,4-dihydroxyphenyl)-4-oxobutanoic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of a central benzoic acid core with two hydroxyl groups (OH) at positions 2 and 4. The bromine atom (Br) is attached to the phenyl ring at position 5. Additionally, there is a keto group (C=O) at the 4-position of the butanoic acid side chain .
Chemical Reactions Analysis
The chemical reactivity of 4-(5-Bromo-2,4-dihydroxyphenyl)-4-oxobutanoic acid involves its participation in various reactions, including esterification, amidation, and condensation reactions. Researchers have explored its potential as a building block for the synthesis of more complex molecules .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
4-(5-bromo-2,4-dihydroxyphenyl)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO5/c11-6-3-5(8(13)4-9(6)14)7(12)1-2-10(15)16/h3-4,13-14H,1-2H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQMZCOXXJWHCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)O)O)C(=O)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Bromo-2,4-dihydroxyphenyl)-4-oxobutanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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